Cas no 59052-40-3 (3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol)
59052-40-3 structure
Product Name:3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol
CAS No:59052-40-3
MF:C9H15NOS
MW:185.286501169205
CID:340023
PubChem ID:54495141
Update Time:2024-11-06
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolemethanol, 4-methyl-a-(2-methylpropyl)-
- 3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol
- XYNPALKUZNGDDN-UHFFFAOYSA-N
- Isobutyl (4-methyl-2-thiazolyl) carbinol
- EN300-1269304
- 3-Methyl-1-(4-methylthiazol-2-yl)butan-1-ol
- G63178
- 59052-40-3
-
- Inchi: 1S/C9H15NOS/c1-6(2)4-8(11)9-10-7(3)5-12-9/h5-6,8,11H,4H2,1-3H3
- InChI Key: XYNPALKUZNGDDN-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1C(CC(C)C)O
Computed Properties
- Exact Mass: 185.08743528g/mol
- Monoisotopic Mass: 185.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4
- XLogP3: 2.2
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1269304-0.05g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 0.05g |
$660.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-0.1g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 0.1g |
$691.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-0.25g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 0.25g |
$723.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-0.5g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 0.5g |
$754.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-1.0g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 1g |
$785.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-2.5g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 2.5g |
$1539.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-5.0g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 5g |
$2277.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-10.0g |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 10g |
$3376.0 | 2023-06-08 | ||
| Enamine | EN300-1269304-50mg |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1269304-100mg |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol |
59052-40-3 | 100mg |
$615.0 | 2023-10-02 |
3-methyl-1-(4-methyl-1,3-thiazol-2-yl)butan-1-ol Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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